Cas no 1806877-03-1 (4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid
• CAS No: 1806877-03-1
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4884090
• Update Time: 2025-10-19

4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid

• Inchi： 1S/C7H3F3N2O4/c8-4-3(6(9)10)2(12(15)16)1-11-5(4)7(13)14/h1,6H,(H,13,14)
• InChI Key： QHSKUMUFNIIIFT-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid

Introduction to 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid (CAS No. 1806877-03-1)

4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1806877-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, a class of heterocyclic molecules known for their diverse biological activities and synthetic utility. The presence of multiple fluorine atoms and a nitro group in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel chemical entities.

The structural framework of 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid consists of a pyridine core substituted with a difluoromethyl group at the 4-position, a fluoro atom at the 3-position, and a nitro group at the 5-position. Additionally, the 2-position is functionalized with a carboxylic acid moiety. This specific arrangement of substituents enhances the compound's reactivity and potential applications in synthetic chemistry. The difluoromethyl group, in particular, is renowned for its ability to improve metabolic stability and binding affinity in drug candidates, while the fluoro and nitro groups contribute to lipophilicity and electronic modulation, respectively.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with enhanced efficacy and reduced side effects. 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid has emerged as a promising building block in this endeavor. Its unique structural features make it an attractive candidate for further derivatization into bioactive molecules. For instance, the carboxylic acid functionality can be readily coupled with various amine-containing compounds via esterification or amide formation, enabling the synthesis of complex peptidomimetics and other therapeutic agents.

One of the most compelling aspects of 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By serving as a scaffold or intermediate, this compound can be used to design molecules that selectively inhibit aberrant kinase activity. The difluoromethyl group is particularly valuable in this context, as it has been shown to enhance binding interactions within the active site of target enzymes. Furthermore, the presence of both fluoro and nitro substituents allows for fine-tuning of electronic properties, which is essential for achieving high selectivity and potency.

Recent advancements in computational chemistry have further highlighted the potential of 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid as a lead compound. Molecular modeling studies have demonstrated that its structure can be optimized to interact favorably with specific pockets on protein targets. These studies often involve virtual screening techniques, where large libraries of compounds are computationally screened to identify those with the highest binding affinity. The unique combination of substituents in 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid makes it a standout candidate in such screenings, often ranking among the top hits due to its favorable physicochemical properties.

The agrochemical sector has also recognized the significance of this compound. Fluorinated nitropyridines are known for their herbicidal and fungicidal properties, and derivatives of 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid have shown promise as next-generation crop protection agents. The introduction of fluorine atoms into organic molecules generally enhances their bioavailability and environmental stability, making them more effective at lower concentrations while minimizing ecological impact. This aligns with global trends toward sustainable agriculture practices.

In terms of synthetic methodologies, 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid can be synthesized through multi-step processes involving fluorination reactions, nitration protocols, and carboxylation techniques. Each step requires careful optimization to ensure high yields and purity. Advances in green chemistry have led to the development of more environmentally benign synthetic routes, such as catalytic fluorination methods that reduce waste generation. These innovations not only improve efficiency but also align with regulatory pressures to minimize hazardous byproducts.

The pharmaceutical industry's interest in fluorinated heterocycles like 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid is driven by their proven ability to modulate biological processes at both molecular and cellular levels. For example, fluoro-substituted compounds have been successfully incorporated into antiviral drugs due to their ability to interfere with viral replication mechanisms without harming host cells. Similarly, nitroaromatics are well-documented for their antimicrobial properties, further underscoring the therapeutic potential of this class of compounds.

Looking ahead, future research on 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid may explore novel derivatives with enhanced pharmacokinetic profiles or expanded therapeutic applications. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will likely play pivotal roles in these endeavors. By leveraging computational tools alongside experimental validation, scientists can rapidly identify promising candidates for further development into clinical candidates.

The versatility of 4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid extends beyond pharmaceuticals; it also finds utility in materials science applications where its electronic properties contribute to the development of advanced materials such as organic semiconductors or liquid crystals. The interplay between molecular structure and function continues to inspire innovation across multiple disciplines.

In conclusion,4-(Difluoromethyl)-3-fluoro-5-nitropyridine-2-carboxylic acid (CAS No. 1806877-03-1) represents a fascinating compound with broad applicability in medicinal chemistry, agrochemical research,and materials science . Its unique structural features make it an invaluable tool for designing novel bioactive molecules, particularly kinase inhibitors,while its role as an intermediate enables diverse synthetic transformations . As scientific understanding evolves,this compound will undoubtedly continue to influence advancements across multiple domains , driving progress toward safer , more effective solutions .